Cas no 53698-52-5 (3-Methoxy-5-phenylpyridine)

• Product Name: 3-Methoxy-5-phenylpyridine
• CAS No: 53698-52-5
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 1024896
• PubChem ID: 46315026
• Update Time: 2025-04-24

3-Methoxy-5-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-5-phenylpyridine
• 3-Methoxy-5-phenyl-pyridin
• 3-methoxy-5-phenyl-pyridine
• MFCD14702089
• 53698-52-5
• E91028
• SCHEMBL12302844
• A870651
• AKOS015892202
• BS-28737
• CS-0195699
• DTXSID10673502
• SB52896

• MDL： MFCD14702089
• Inchi： 1S/C12H11NO/c1-14-12-7-11(8-13-9-12)10-5-3-2-4-6-10/h2-9H,1H3
• InChI Key： AJKQNXMXZIIQRJ-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=CC(=C1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 185.08400
• Monoisotopic Mass: 185.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12000
• LogP: 2.75720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-Methoxy-5-phenylpyridine

3-Methoxy-5-phenylpyridine: A Comprehensive Overview

The compound with CAS No. 53698-52-5, commonly referred to as 3-Methoxy-5-phenylpyridine, is a fascinating organic molecule that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with methoxy and phenyl substituents at the 3 and 5 positions, respectively. The pyridine ring serves as the central framework, while the methoxy group (-OCH₃) and phenyl group (C₆H₅) contribute to its diverse chemical properties and reactivity.

Recent studies have highlighted the potential of 3-Methoxy-5-phenylpyridine in various applications, particularly in drug discovery and materials synthesis. Its structure allows for versatile functionalization, making it a valuable building block in organic synthesis. Researchers have explored its role as a precursor for bioactive compounds, leveraging its ability to undergo nucleophilic aromatic substitution and other key reactions. This has led to the development of derivatives with promising pharmacological profiles, including anti-inflammatory and antioxidant activities.

The synthesis of 3-Methoxy-5-phenylpyridine has been optimized through advanced methodologies, including microwave-assisted synthesis and catalytic processes. These techniques not only enhance reaction efficiency but also reduce environmental impact, aligning with the growing demand for sustainable chemical practices. The compound's stability under various conditions has also been extensively studied, providing insights into its suitability for industrial applications.

In terms of applications, 3-Methoxy-5-phenylpyridine has shown promise in the development of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions makes it a valuable component in constructing porous materials with applications in gas storage and catalysis. Additionally, its electronic properties have been exploited in the design of organic semiconductors for use in flexible electronics.

Recent research has also focused on the biological activity of 3-Methoxy-5-phenylpyridine derivatives. Studies have demonstrated their potential as inhibitors of key enzymes involved in inflammatory pathways, offering new avenues for the treatment of chronic inflammatory diseases. Furthermore, investigations into their cytotoxicity against cancer cell lines have revealed selective activity, suggesting their potential as anticancer agents.

The versatility of 3-Methoxy-5-phenylpyridine extends to its use in sensor development. Its ability to interact with specific analytes has been harnessed to create sensors for detecting environmental pollutants and biomedical markers. These sensors exhibit high sensitivity and selectivity, making them valuable tools in both research and industrial settings.

In conclusion, 3-Methoxy-5-phenylpyridine (CAS No. 53698-52-5) is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a key player in future innovations. As research continues to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow significantly.